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Compound of Interest

Compound Name: 2-Methoxyisonicotinamide

CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Abstract & Strategic Overview
2-Methoxyisonicotinamide (CAS 105612-50-8) is a critical pyridine-based intermediate used

in the synthesis of kinase inhibitors and other bioactive heterocyclic compounds. Its quality

directly impacts the yield and safety profile of downstream Active Pharmaceutical Ingredients

(APIs).

This guide provides a validated analytical framework for assessing the purity of 2-
Methoxyisonicotinamide. Unlike generic pyridine protocols, this method addresses the

specific challenge of separating the neutral amide target from its likely acidic hydrolysis

byproducts (2-Methoxyisonicotinic acid) and basic precursors (2-Chloroisonicotinamide).

Key Technical Challenges Solved:

Tailing Factor Control: Pyridine nitrogens often cause peak tailing on silica-based columns.

We utilize a buffered mobile phase at pH 6.5 to ensure consistent ionization states.

Impurity Resolution: Separation of the hydrolysis product (Acid) from the Amide target.
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Chemical Profile & Target Analytes[1][2][3][4][5][6]
Before executing the protocol, operators must verify the physicochemical properties of the

target and potential impurities.

Property
Target: 2-
Methoxyisonicotina
mide

Impurity A: 2-
Methoxyisonicotini
c Acid

Impurity B: 2-
Chloroisonicotina
mide

CAS Registry 105612-50-8 105596-63-2 131418-11-6

Structure

Pyridine-4-

carboxamide, 2-

methoxy-

Pyridine-4-carboxylic

acid, 2-methoxy-

Pyridine-4-

carboxamide, 2-

chloro-

Formula C₇H₈N₂O₂ C₇H₇NO₃ C₆H₅ClN₂O

Mol.[1][2][3][4][5][6]

Weight
152.15 g/mol 153.14 g/mol 156.57 g/mol

pKa (approx)
~14.8 (Amide), ~3.5

(Pyridine N)

~3.8 (Acid), ~3.5

(Pyridine N)
~14.5 (Amide)

Solubility
DMSO, Methanol,

Acetonitrile

Aqueous Buffer (pH >

4), Methanol
Methanol, DMSO

Origin Target Analyte Hydrolysis Degradant Synthetic Precursor

Primary Analytical Method: RP-HPLC Protocol
This High-Performance Liquid Chromatography (HPLC) method is the "Gold Standard" for

release testing. It uses a phosphate buffer system to control the ionization of the pyridine ring

and the acidic impurity, ensuring sharp peak shapes and robust resolution.

Chromatographic Conditions[1][6][11][12]
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Parameter Specification Rationale

Column

C18 End-capped (e.g., Agilent

Zorbax Eclipse Plus C18), 250

x 4.6 mm, 5 µm

End-capping reduces silanol

interactions with the basic

pyridine nitrogen, preventing

tailing.

Mobile Phase A
20 mM Potassium Phosphate

Buffer, pH 6.5

At pH 6.5, the acid impurity is

ionized (elutes early), while the

amide is neutral (retained).

Mobile Phase B Acetonitrile (HPLC Grade)

Organic modifier to elute the

hydrophobic methoxy/chloro

species.

Flow Rate 1.0 mL/min

Standard flow for 4.6 mm ID

columns to maintain optimal

Van Deemter efficiency.

Column Temp 30°C
Maintains reproducible

retention times.

Detector UV-Vis / PDA at 260 nm

Near the λmax for the pyridine

ring system; provides high

sensitivity.

Injection Volume 10 µL

Standard loop size; adjust if

sensitivity requires (up to 20

µL).

Gradient Program
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 95 5 Equilibrate / Injection

15.0 60 40 Linear Gradient

20.0 20 80
Wash highly retained

impurities

25.0 95 5 Re-equilibration

30.0 95 5 End of Run

Reagent & Sample Preparation
Buffer Preparation (20 mM Phosphate, pH 6.5):

Dissolve 2.72 g of Potassium Dihydrogen Phosphate (

) in 900 mL of Milli-Q water.

Adjust pH to 6.5 ± 0.05 using 10% Potassium Hydroxide (KOH) or Phosphoric Acid.

Dilute to 1000 mL.

Filter through a 0.45 µm Nylon membrane.

Standard Solution (0.5 mg/mL):

Accurately weigh 50 mg of 2-Methoxyisonicotinamide Reference Standard.

Transfer to a 100 mL volumetric flask.

Dissolve in 20 mL Acetonitrile (sonicate if necessary).

Dilute to volume with Mobile Phase A.

Sample Solution:

Prepare exactly as the Standard Solution using the test sample.
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Filter through a 0.22 µm PTFE syringe filter before injection.

Experimental Workflow & Logic
The following diagram illustrates the critical decision points and workflow for the purity

assessment, highlighting the "Self-Validating" checks required by ICH Q2(R1).

Sample Receipt Sample Preparation
(0.5 mg/mL in ACN/Buffer)

System Suitability Test
(5 Replicate Injections)

RSD < 2.0%?
Tailing < 1.5?

Run Sample Sequence
(Bracketed Standards)

Pass

Troubleshoot:
Check pH / Column Age

Fail

Data Analysis
(Area Normalization) Generate CoA

Click to download full resolution via product page

Figure 1: Analytical workflow for 2-Methoxyisonicotinamide purity assessment. The System

Suitability Test (SST) acts as the primary gatekeeper for data integrity.

Method Validation (ICH Q2(R1) Alignment)
To ensure trustworthiness, the method must be validated. Below are the specific acceptance

criteria derived from ICH Q2(R1) guidelines.
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Validation Parameter Acceptance Criteria Experimental approach

Specificity
No interference at retention

time of main peak.

Inject Solvent Blank, Placebo,

and Impurity Markers

(Acid/Chloro derivatives).

Linearity

5 concentrations ranging from

50% to 150% of target

concentration.

Precision (Repeatability)
RSD

2.0%

6 replicate injections of the

Standard Solution.

Accuracy (Recovery) 98.0% - 102.0%

Spike samples with known

amounts of standard at 80%,

100%, 120% levels.

LOD / LOQ
S/N > 3 (LOD) / S/N > 10

(LOQ)

Determine via serial dilution of

the standard.

Synthesis & Impurity Origin Map[13]
Understanding the chemical origin of impurities is vital for process control. The diagram below

maps the likely synthetic pathway and where specific impurities arise.
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2-Methoxyisonicotinamide
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Nucleophilic Substitution

Impurity B:
Residual 2-Chloroisonicotinamide

Incomplete Reaction

Impurity A:
2-Methoxyisonicotinic Acid

(Hydrolysis)

Over-reaction / Aqueous Workup

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the origin of Impurity A (Hydrolysis) and Impurity B

(Unreacted precursor).

Troubleshooting & Expert Tips
Peak Tailing:

Cause: Interaction of the pyridine nitrogen with residual silanols on the column stationary

phase.

Solution: Ensure the column is "End-capped" (e.g., ODS-2 or Eclipse Plus). If tailing

persists, add 5 mM Triethylamine (TEA) to the mobile phase as a competing base.

Retention Time Drift:
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Cause: pH instability. The ionization of the acid impurity is highly sensitive to pH near its

pKa (~3.8).

Solution: Always use a pH meter calibrated daily. Buffer capacity at pH 6.5 is moderate;

ensure fresh preparation.

Unknown Impurity at RRT ~0.8:

Likely Identity: Methyl ester derivative (formed if methanol is used as a solvent during

synthesis or analysis).

Verification: Inject a sample dissolved in Acetonitrile vs. Methanol to check for peak

growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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